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Compound of Interest

Compound Name: Styphnic acid

Cat. No.: B3031882 Get Quote

This guide provides essential safety information for researchers, scientists, and professionals

who may encounter styphnic acid in a controlled laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is styphnic acid and what are its primary characteristics?

Styphnic acid, or 2,4,6-trinitro-1,3-benzenediol, is a yellow, crystalline solid. It is a nitrated

phenol derivative and is known for its astringent and explosive properties. It is slightly soluble in

water and more soluble in organic solvents like ethanol and acetone. Due to its chemical

structure, it is highly sensitive to shock, friction, and heat, and it can form dangerous salts

(styphnates) with metals, some of which are even more sensitive primary explosives.

Q2: What are the main hazards associated with styphnic acid?

The primary hazards of styphnic acid are its explosive nature and its toxicity. It is classified as

a secondary explosive. It can detonate when subjected to heat, shock, or friction. Additionally, it

is toxic if ingested or absorbed through the skin and can cause severe irritation to the skin,

eyes, and respiratory tract.

Q3: How should styphnic acid be stored safely?

Styphnic acid must be stored in a dedicated, well-ventilated, and temperature-controlled area

designated for explosive materials. Key storage principles include:
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Wetting: It is often stored wet with water or another suitable liquid to reduce its sensitivity to

shock and friction. The moisture content must be regularly checked and maintained.

Container: Use non-metallic containers with non-metallic or plastic caps to avoid the

formation of highly sensitive metallic styphnate salts.

Isolation: Store it away from heat sources, flammable materials, detonators, and

incompatible substances (e.g., metals, bases, oxidizing agents).

Inventory: Maintain a strict inventory to track quantities and storage duration.

Q4: What Personal Protective Equipment (PPE) is required when handling styphnic acid?

A comprehensive risk assessment should guide the selection of PPE. However, minimum

required PPE generally includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety goggles and a face shield.

Body Protection: A flame-resistant lab coat and closed-toe shoes. For operations with a

higher risk of explosion, specialized blast shields or remote handling equipment may be

necessary.

Respiratory Protection: If there is a risk of inhaling dust or vapors, a suitable respirator

should be used within a fume hood.

Q5: What are the general principles for the disposal of styphnic acid waste?

Disposal of styphnic acid and contaminated materials must be handled as hazardous,

explosive waste.

Never dispose of styphnic acid down the drain or in regular trash.

All disposal procedures must be carried out by qualified personnel (e.g., an institutional

Environmental Health & Safety department or a licensed hazardous waste disposal

contractor).
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The primary method of disposal is typically through controlled detonation or incineration at a

specialized facility.

Data Presentation
For easy reference, the table below summarizes the key hazard classifications for styphnic
acid according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Explosives Division 1.1
H201: Explosive; mass

explosion hazard

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Mandatory Visualization
The following diagram illustrates a logical workflow for responding to an accidental spill of

styphnic acid in a laboratory setting.
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Initial Response

Containment & Cleanup (Trained Personnel Only)

Final Steps

Spill Detected

Alert Personnel & Evacuate Immediate Area

Assess Spill Size & Risk
(From a Safe Distance)

Don Appropriate PPE
(FR Lab Coat, Face Shield, Gloves)

Contain Spill with Non-Combustible Absorbent

Carefully Wet Material
(If Dry and Safe to Do So)

Collect Waste with Non-Sparking Tools

Decontaminate Area

Package Waste in Labeled, Approved Container

Contact EHS for Hazardous Waste Disposal

Report Incident

Click to download full resolution via product page

Caption: Workflow for emergency response to a styphnic acid spill.
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To cite this document: BenchChem. [Technical Support Center: Styphnic Acid Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031882#methods-for-achieving-high-purity-
styphnic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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